Steroid glucuronide conjugates
Steroid glucuronide conjugates are a class of compounds formed by the conjugation of steroids with glucuronic acid, which plays a crucial role in their metabolism and excretion. These conjugates are primarily produced through the action of enzymes such as UDP-glucuronosyltransferases (UGTs) in the liver. In pharmaceutical applications, these conjugates can enhance drug solubility, stability, and bioavailability. They also serve as significant biomarkers for various diseases due to their involvement in endogenous steroid metabolism. Research into steroid glucuronide conjugates is essential for understanding hormone regulation mechanisms and developing more effective therapeutic strategies. These compounds are often studied in the context of estrogen, testosterone, cortisol, and other steroids, which are vital for numerous physiological processes including reproductive health, stress response, and bone density maintenance.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Lithocholic Acid 24-Ac-O-β-D-Glucuronide | 142780-61-8 | C30H48O9 |
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β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt | 99156-45-3 | C24H32O11S.K |
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Lithocholic Acid 3-O-Glucuronide | 75239-91-7 | C30H48O9 |
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b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl | 2479-91-6 | C24H32O9 |
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Equilin 3-O-β-D-glucuronide | 76663-60-0 | C24H28O8 |
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Tetrahydro-11-deoxy Cortisol 21-O-β-D-Glucuronide | 56162-38-0 | C27H42O10 |
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(3a)-Allopregnanolone 3-b-D-Glucuronide | 31300-86-4 | C27H42O8 |
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19-Noretiocholanolone glucuronide | 294213-87-9 | C24H36O8 |
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Androstane-3-a,17 b-diol 3-O-b-D-glucuronide-D3 | 148616-25-5 | C25H40O8 |
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4-Hydroxyestradiol 3-O-b-D-Glucuronide | 90746-94-4 | C24H32O9 |
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